Cas no 2100306-83-8 (NH-bis(PEG2-propargyl))

• Product Name: NH-bis(PEG2-propargyl)
• CAS No: 2100306-83-8
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 3045301
• PubChem ID: 126961976
• Update Time: 2025-06-07

NH-bis(PEG2-propargyl) Chemical and Physical Properties

Names and Identifiers

• NH-bis(PEG2-propargyl)
• NH-(PEG2-propargyl)2
• Ethanamine, 2-[2-(2-propyn-1-yloxy)ethoxy]-N-[2-[2-(2-propyn-1-yloxy)ethoxy]ethyl]-
• 2-(2-prop-2-ynoxyethoxy)-N-[2-(2-prop-2-ynoxyethoxy)ethyl]ethanamine
• SCHEMBL26689122
• MS-23809
• C70570
• CS-0114991
• BP-23613
• bis(2-(2-(prop-2-yn-1-yloxy)ethoxy)ethyl)amine
• 4,7,13,16-tetraoxa-10-azanonadeca-1,18-diyne
• AKOS040742292
• DA-56157
• 2100306-83-8
• HY-140088
• DTXSID501130623

• Inchi： 1S/C14H23NO4/c1-3-7-16-11-13-18-9-5-15-6-10-19-14-12-17-8-4-2/h1-2,15H,5-14H2
• InChI Key： INYFRCVRXSOWEZ-UHFFFAOYSA-N
• SMILES： C(NCCOCCOCC#C)COCCOCC#C

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49Ų

NH-bis(PEG2-propargyl) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).